Cas no 207118-08-9 ((2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid
• CAS No: 207118-08-9
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• MDL: MFCD09998180
• CID: 5087942
• PubChem ID: 11043389
• Update Time: 2026-03-02

(2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4,4-Trifluoro-2-(tert-butoxycarbonylamino)butyric acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluorobutanoic acid
• (2R)-4,4,4-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid
• (R)-2-tert-Butoxycarbonylamino-4,4,4-trifluoro-butyric acid
• G66599
• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4,4-trifluoro-, (2R)-
• (R)-2-((tert-Butoxycarbonyl)amino)-4,4,4-trifluorobutanoic acid
• EN300-1718327
• 207118-08-9
• SCHEMBL18614278

• MDL： MFCD09998180
• Inchi： 1S/C9H14F3NO4/c1-8(2,3)17-7(16)13-5(6(14)15)4-9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)/t5-/m1/s1
• InChI Key： UCUKFQMRNHNNQY-RXMQYKEDSA-N
• SMILES： FC(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6

Additional information on (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid

Comprehensive Overview of (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid (CAS No. 207118-08-9)

(2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid (CAS No. 207118-08-9) is a chiral fluorinated amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and agrochemical applications. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the trifluoromethyl moiety, make it a valuable building block for designing bioactive molecules. The compound's stereospecificity (R-configuration) further enhances its relevance in asymmetric synthesis and drug development.

In recent years, the demand for fluorinated compounds like (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid has surged due to their metabolic stability and enhanced bioavailability. Researchers frequently search for "Boc-protected amino acids" or "trifluoromethylated building blocks" to optimize drug candidates, reflecting the compound's significance in medicinal chemistry. Its CAS No. 207118-08-9 is often referenced in patent literature and academic journals, underscoring its industrial and academic importance.

The synthesis of (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid involves multi-step processes, including enantioselective reactions to achieve the desired R-configuration. The Boc group serves as a temporary protective measure for the amino functionality, enabling further modifications without side reactions. This aligns with the growing trend of "green chemistry" and "atom-economical synthesis," as scientists seek sustainable methods to produce such intermediates.

Applications of this compound extend beyond pharmaceuticals. It is also explored in material science for creating fluorine-containing polymers with unique thermal and chemical resistance. Users often inquire about "chiral synthons for drug discovery" or "fluorinated amino acid derivatives," highlighting its cross-disciplinary utility. Analytical techniques like HPLC and NMR are critical for quality control, ensuring high purity for research and commercial use.

In summary, (2R)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-butanoic acid (CAS No. 207118-08-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing precision medicine and sustainable materials continues to attract global interest, making it a focal point for both academia and industry.